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Application Note & Protocol

Introduction
Oxacyclohexadecan-2-one, a macrocyclic musk, is a key ingredient in modern perfumery,

valued for its elegant and persistent musk profile. It serves as a foundational base note and a

highly effective fixative in a wide array of fragrance applications, from fine fragrances to

personal care and household products.[1][2][3] Its synthetic nature provides a safe and ethical

alternative to animal-derived musks.[4] This document provides detailed application notes and

experimental protocols for researchers, scientists, and drug development professionals on the

use of Oxacyclohexadecan-2-one in fragrance formulations and for conducting

comprehensive stability studies.

Macrocyclic musks like Oxacyclohexadecan-2-one are characterized by their large ring

structures, which contribute to their low volatility and high substantivity, making them excellent

fixatives.[1][5] They enhance the longevity of a fragrance by anchoring more volatile

components.[1]

Physicochemical and Olfactive Properties
Understanding the properties of Oxacyclohexadecan-2-one is crucial for its effective

incorporation into fragrance formulations.

Olfactive Profile:
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Primary: Musk[2][3]

Secondary Notes: Sweet, powdery, creamy, with potential herbal and waxy undertones.[2] It

is often described as an elegant and fine musk with a natural quality that adds depth and

roundness to a fragrance composition.[3]

Physicochemical Data:

Property Value

Synonyms Cyclopentadecenolide, Globalide, Habanolide

CAS Number 34902-57-3

Molecular Formula C15H26O2

Molecular Weight 238.37 g/mol

Appearance Colorless to pale yellow clear liquid

Odor Powerful, elegant musk

Refractive Index 1.478 - 1.484

Specific Gravity 0.958 - 0.968

Flash Point >100°C

Data sourced from Parchem.[6]

Application in Fragrance Formulations
Oxacyclohexadecan-2-one is a versatile ingredient used across various product categories to

impart a musk character and improve fragrance longevity.

Recommended Use Levels:

The concentration of Oxacyclohexadecan-2-one can be adjusted based on the desired

olfactive outcome and product base. The following are typical concentration ranges for

synthetic musks in different applications:
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Product Category Typical Concentration Range (% w/w)

Fine Fragrances (Eau de Parfum, Extrait) 5 - 25%

Eau de Toilette 2 - 10%

Personal Care (Lotions, Creams, Deodorants) 0.5 - 5%

Hair Care (Shampoos, Conditioners) 0.2 - 2%

Soaps (Bar and Liquid) 0.5 - 3%

Household Products (Cleaners, Air Fresheners) 0.1 - 2%

These ranges are indicative for synthetic musks

and provide a starting point for formulation

development.[1] For fine fragrances, the 95th

percentile concentration for

Oxacyclohexadecen-2-one has been reported at

1.5%.[4]

Experimental Protocols
Protocol 1: Evaluation of Fixative Effect of
Oxacyclohexadecan-2-one
This protocol details a method to quantify the fixative effect of Oxacyclohexadecan-2-one on

a model volatile fragrance compound using headspace gas chromatography-mass

spectrometry (HS-GC-MS).

Objective: To determine the reduction in the evaporation rate of a volatile fragrance ingredient

in the presence of Oxacyclohexadecan-2-one.

Materials:

Volatile fragrance compound (e.g., Linalool, Limonene)

Oxacyclohexadecan-2-one

Ethanol (perfumer's grade)
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20 mL headspace vials with crimp caps

Micropipettes

Filter paper discs

Incubator

HS-GC-MS system

Procedure:

Preparation of Solutions:

Control Solution: Prepare a 1% (v/v) solution of the volatile fragrance compound in

ethanol.

Test Solution: Prepare a solution containing 1% (v/v) of the volatile fragrance compound

and 5% (w/v) of Oxacyclohexadecan-2-one in ethanol.

Sample Application:

Place one filter paper disc into each headspace vial.

Apply 50 µL of the Control Solution to a set of discs (n=3 for each time point).

Apply 50 µL of the Test Solution to another set of discs (n=3 for each time point).

Allow the solvent to evaporate for 2 minutes in a fume hood.

Incubation and Sampling:

Crimp seal all vials.

Place the vials in an incubator at a constant temperature (e.g., 32°C).

Analyze the headspace of the vials at specified time intervals (e.g., 0, 1, 2, 4, 8, and 24

hours) using HS-GC-MS.
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HS-GC-MS Parameters:

Parameter Setting

HS Autosampler

Incubation Temperature 80°C

Incubation Time 20 min

Syringe Temperature 90°C

Injection Volume 1 mL

Gas Chromatograph

Carrier Gas Helium (1 mL/min)

Injector Temperature 250°C

Oven Program
Initial 50°C for 2 min, ramp at 5°C/min to 250°C,

hold for 5 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Ion Source Temperature 230°C

Mass Range 35-400 m/z

These parameters may need to be optimized

based on the specific volatile compound and

instrumentation.

Data Analysis:

Integrate the peak area of the volatile fragrance compound in the chromatograms for both

control and test samples at each time point.

Calculate the average peak area and standard deviation for the triplicates at each time point.

Plot the average peak area against time for both control and test samples.
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The slower decay of the peak area in the test samples compared to the control samples

indicates the fixative effect of Oxacyclohexadecan-2-one.

Solution Preparation Sample Application

Analysis Data Interpretation

Prepare Control Solution
(1% Volatile in Ethanol)

Apply 50µL Control
to Filter Paper in Vials

Prepare Test Solution
(1% Volatile + 5% Oxacyclohexadecan-2-one in Ethanol)

Apply 50µL Test
to Filter Paper in Vials

Incubate at 32°C HS-GC-MS Analysis
at Time Points (0, 1, 2, 4, 8, 24h) Plot Peak Area vs. Time Compare Decay Rates

Click to download full resolution via product page

Workflow for Evaluating Fixative Effect.

Protocol 2: Accelerated Stability Testing of a Fragrance
Formulation
This protocol outlines an accelerated stability study to predict the shelf-life and quality of a

fragrance formulation containing Oxacyclohexadecan-2-one.

Objective: To assess the physical and chemical stability of a fragrance formulation under

stressed conditions.

Materials:

Test fragrance formulation containing Oxacyclohexadecan-2-one

Final intended packaging (e.g., glass bottles with spray pumps)

Control samples stored at room temperature (25°C) and in the dark

Stability chambers with controlled temperature and humidity

GC-MS system
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pH meter, viscometer

Colorimeter or spectrophotometer

Procedure:

Sample Preparation:

Prepare a sufficient quantity of the fragrance formulation.

Fill the formulation into the final packaging, ensuring a consistent fill volume.

Prepare multiple samples for each storage condition and time point.

Storage Conditions:

Accelerated Condition: 40°C ± 2°C / 75% RH ± 5% RH.[7]

Room Temperature (Control): 25°C ± 2°C / 60% RH ± 5% RH.[7]

Elevated Temperature: 45°C ± 2°C.[8]

Refrigerated: 4°C ± 2°C.[8]

Freeze-Thaw Cycling: 3 cycles of 24 hours at -10°C followed by 24 hours at 25°C.[9]

Light Exposure: Place samples in a light cabinet with controlled UV and visible light

exposure.

Evaluation Time Points:

Initial (Week 0)

Week 1, 2, 4, 8, and 12.

Parameters to Evaluate:

Physical Properties:
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Appearance: Color, clarity, and presence of any precipitation.

Odor: Olfactive profile evaluated by a trained sensory panel.

pH: Measure the pH of the formulation.

Viscosity: Measure the viscosity.

Chemical Properties (GC-MS Analysis):

Quantify the concentration of key fragrance ingredients, including

Oxacyclohexadecan-2-one, to monitor for degradation.

Identify the formation of any new peaks that may indicate degradation products.

Packaging Compatibility:

Observe any changes to the packaging material (e.g., discoloration, deformation).

Check for weight loss to assess evaporation.[9]

Data Analysis:

Tabulate all quantitative data (pH, viscosity, concentration of key compounds) for each

storage condition and time point.

Compare the data from the accelerated conditions to the control samples stored at room

temperature.

Any significant changes in the physical or chemical properties may indicate instability.
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Study Setup

Storage Conditions
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Data Analysis & Conclusion

Prepare & Package
Fragrance Samples

Accelerated
(40°C / 75% RH)

Room Temp
(25°C / 60% RH) Light Exposure Freeze-Thaw

Physical Tests
(Color, Odor, pH, Viscosity)

Chemical Tests
(GC-MS for Degradation)

Packaging
(Weight Loss, Integrity)

Compare Stressed Samples
to Room Temp Control

Assess Stability &
Predict Shelf-Life

Click to download full resolution via product page

Accelerated Stability Testing Workflow.
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Protocol 3: Sensory Evaluation of Fragrance Longevity
This protocol describes a sensory panel method to assess the longevity of a fragrance on a

substrate.

Objective: To evaluate the perceived intensity and character of a fragrance over time.

Materials:

Fragrance formulation to be tested

Standard perfume blotters (smelling strips)

Controlled environment room (well-ventilated, odor-free, constant temperature and humidity)

Trained sensory panel (minimum of 5 panelists)

Evaluation sheets with intensity scales (e.g., 1-5 scale)

Procedure:

Sample Preparation and Application:

Label blotters with sample codes and time points.

Dip each blotter into the fragrance formulation to a consistent depth for a fixed duration

(e.g., 1 cm for 2 seconds).

Allow the blotters to air-dry for 1 minute.

Sensory Evaluation:

Panelists evaluate the blotters at specified time intervals:

T=0 (immediately after drying)

T=30 minutes

T=1 hour, 2 hours, 4 hours, 8 hours, 24 hours.[10]
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At each time point, panelists rate the following on their evaluation sheets:

Intensity: On a scale of 1 (no odor) to 5 (very strong).[10]

Olfactive Character: Describe the dominant notes (e.g., citrus, floral, woody, musk).

Data Analysis:

Calculate the average intensity score at each time point.

Plot the average intensity versus time to create a fragrance evaporation curve.

Analyze the descriptions of the olfactive character to understand the fragrance evolution

over time.
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Sensory Evaluation Logical Pathway.
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Conclusion
Oxacyclohexadecan-2-one is an indispensable ingredient in the perfumer's palette, offering a

unique combination of a refined musk odor and exceptional fixative properties. Its stability and

versatility make it suitable for a broad range of applications. The protocols outlined in this

document provide a comprehensive framework for formulators and researchers to effectively

utilize and evaluate Oxacyclohexadecan-2-one in fragrance development and to ensure the

long-term stability and quality of the final product. Adherence to systematic evaluation

methodologies is critical for optimizing fragrance performance and achieving desired consumer

satisfaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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